Cas no 897454-93-2 (4-bromo-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide)

• Product Name: 4-bromo-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide
• CAS No: 897454-93-2
• MF: C₁₉H₁₈BrN₃OS
• MW: 416.334722042084
• CID: 5479764
• Update Time: 2025-10-29

4-bromo-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-bromo-N-[2-[[5-(4-methylphenyl)-1H-imidazol-2-yl]thio]ethyl]-
• 4-bromo-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide

• Inchi： 1S/C19H18BrN3OS/c1-13-2-4-14(5-3-13)17-12-22-19(23-17)25-11-10-21-18(24)15-6-8-16(20)9-7-15/h2-9,12H,10-11H2,1H3,(H,21,24)(H,22,23)
• InChI Key： CMAMESACDLVEDZ-UHFFFAOYSA-N
• SMILES： C(NCCSC1NC(C2=CC=C(C)C=C2)=CN=1)(=O)C1=CC=C(Br)C=C1

Additional information on 4-bromo-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide

4-Bromo-N-(2-{5-(4-Methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide (CAS No. 897454-93-2): A Versatile Scaffold in Modern Medicinal Chemistry

The compound 4-bromo-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide, identified by its unique CAS No. 897454-93-2, represents a structurally intricate molecule that has garnered significant attention in contemporary medicinal and organic chemistry. This imidazole-based scaffold combines a brominated benzamide core with a thioether-linked imidazole ring system, offering a multifunctional platform for drug discovery and materials science applications. The strategic integration of sulfur-containing heterocycles, aromatic substitution patterns, and amide functionalities positions this compound as a promising lead for the development of novel therapeutics targeting enzyme inhibition, receptor modulation, and molecular recognition processes.

The imidazole moiety (1H-imidazol-2-yl) is a well-established pharmacophore in pharmaceutical research due to its ability to participate in hydrogen bonding, π-stacking interactions, and metal coordination. In this compound, the imidazole ring is further functionalized with a 5-(4-methylphenyl) substituent, which introduces steric bulk and electronic effects that can influence molecular conformation and binding affinity. The thioether linkage (sulfanyl group) between the imidazole and the ethylene bridge enhances the molecule’s lipophilicity while maintaining flexibility for conformational adaptation—a critical feature for optimizing interactions with biological targets such as kinases, proteases, or G-protein-coupled receptors (GPCRs).

Recent advancements in structure-based drug design (SBDD) have highlighted the importance of brominated aromatic compounds like this one. The bromine atom at the 4-position of the benzamide ring serves as a versatile handle for further chemical modifications through cross-coupling reactions (e.g., Suzuki or Buchwald–Hartwig couplings). This enables rapid diversification of the scaffold to generate analogs with tailored properties for specific therapeutic applications. For instance, brominated derivatives have been shown to improve metabolic stability and bioavailability compared to their non-halogenated counterparts, as demonstrated in studies on kinase inhibitors and antifungal agents.

The benzamide functionality contributes additional layers of complexity to this molecule. Amide bonds are ubiquitous in bioactive molecules due to their capacity to form hydrogen bonds with water or biomolecules. In this context, the benzamide group may act as both an electron-deficient acceptor and a donor site, facilitating interactions with polar residues in enzyme active sites or receptor pockets. Computational studies on similar scaffolds have revealed that such dual functionality can enhance selectivity toward target proteins while minimizing off-target effects—a critical consideration in modern drug development.

From a synthetic perspective, the construction of this compound involves precise control over regioselectivity during coupling reactions between the imidazole sulfanyl intermediate and brominated aromatic precursors. Recent methodologies employing transition-metal catalysis (e.g., Pd(0)-mediated thiolation) have enabled efficient synthesis of such complex architectures under mild conditions. These advances align with green chemistry principles by reducing reaction times and minimizing byproduct formation—key factors for scaling up production processes.

Emerging research has also explored the potential of thioether-containing heterocycles like those found in this compound for applications beyond traditional pharmacology. For example, sulfur-based linkers are being investigated as components of stimuli-responsive materials due to their reversible redox properties. Additionally, the combination of imidazole rings with aromatic sulfides has shown promise in developing fluorescent probes for cellular imaging studies, leveraging the photophysical properties inherent to these moieties.

In terms of biological activity profiling, preliminary assays suggest that compounds containing similar structural motifs exhibit inhibitory effects against various disease-relevant enzymes such as histone deacetylases (HDACs), carbonic anhydrases (CAs), or acetylcholinesterases (AChEs). The brominated benzamide framework may confer advantages in terms of solubility and membrane permeability—critical parameters for oral drug candidates—while maintaining sufficient polarity to engage with aqueous environments within biological systems.

The integration of multiple functional groups into a single molecular entity exemplifies modern approaches toward multi-target-directed ligand design (MTDL). By combining features associated with different therapeutic classes within one scaffold, researchers aim to address complex pathologies involving multiple pathological pathways simultaneously—a strategy increasingly recognized as essential for treating diseases like cancer or neurodegenerative disorders where monotherapy often proves insufficient.

Ongoing investigations continue to refine our understanding of how subtle structural variations affect both physicochemical properties and biological outcomes across diverse experimental models. High-throughput screening campaigns paired with machine learning algorithms are accelerating identification of optimal substituents at key positions along this scaffold while providing insights into structure–activity relationships (SARs). Such data-driven approaches ensure that future iterations maintain high potency while mitigating potential liabilities related to toxicity or pharmacokinetics.

From an industrial standpoint, compounds like CAS No. 897454-93-2 represent valuable building blocks within combinatorial libraries used by pharmaceutical companies during early-stage discovery programs. Their modular nature allows chemists to rapidly generate diverse analog sets through parallel synthesis techniques—an essential capability given current industry demands for accelerated timelines from hit identification through clinical candidate selection phases.

Moreover, environmental considerations play an increasingly important role when evaluating new chemical entities like this one during preclinical development stages. Assessments regarding biodegradability profiles alongside eco-toxicological evaluations help ensure compliance with global sustainability goals even before advancing toward regulatory submissions—a proactive measure reflecting broader shifts toward responsible innovation practices within chemical industries worldwide today.